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6-Aminoindolin-2-one melting point

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Aminoindolin-2-one

CAS No.: 150544-04-0

Cat. No.: S667192

Physical Property Data

The table below summarizes the available data for 6-Amineindolin-2-one (CAS 150544-04-0).

Property Value Method / Notes

Melting Point 200 °C Experimental, with decomposition [1]
Melting Point 137.96 °C Predicted (EPI Suite) [2]

Boiling Point 394.3+£42.0°C Predicted [1]

Density 1.307 £ 0.06 g/cm?3 Predicted [1]

Water Solubility 9396.5 mg/L Predicted (EPI Suite) [2]

Molecular Formula CsHsN20 [1] [2] -

Molecular Weight 148.16 g/mol [1] [2] -

Synthesis and Experimental Context
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The experimental melting point of 200 °C is documented in a synthesis procedure from a 2005 patent [1].

The protocol involves a two-step, one-pot reaction.

e Key Step 1: Catalytic Hydrogenation A solution of 2,4-dinitrophenylacetic acid in ethanol is treated

with a 10% Pd/C catalyst and hydrogenated at 45 psi hydrogen pressure for 2 hours [1].

e Key Step 2: Acid-Catalyzed Cyclization Following hydrogenation, p-toluenesulfonic acid is added to
the reaction mixture, which is then heated to reflux overnight. The product precipitates from the

solution upon cooling and concentration [1].

This synthesis workflow can be visualized as follows:
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Safety and Handling Information

While a specific safety data sheet for 6-aminoindolin-2-one was not located, it is prudent to handle all
chemicals with care. Data for a closely related compound, 7-aminoindolin-2-one, indicates potential hazards
including skin irritation, serious eye irritation, acute toxicity if swallowed, and specific target organ

toxicity upon single exposure [3].

Methodology for Determination

The provided melting point is an experimental value from published chemical literature rather than a
computational prediction [1]. The mention of decomposition is a critical experimental observation, indicating

the compound may undergo chemical change at its melting point rather than cleanly liquefying.

Please note that the provided synthesis and hazard information are from literature and patents. You should
adapt and validate any experimental procedures in your laboratory and consult relevant, up-to-date safety

documentation before working with this compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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